Cas no 6097-07-0 (2-(Pent-4-ynyl)isoindoline-1,3-dione)

• Product name: 2-(Pent-4-ynyl)isoindoline-1,3-dione
• CAS No: 6097-07-0
• MF: C₁₃H₁₁NO₂
• MW: 213.23194
• MDL: MFCD06798110
• CID: 953781
• PubChem ID: 24883494

2-(Pent-4-ynyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• N-(4-Pentynyl)phthalimide
• 1,4,8,11-TETRAAZACYCLOTETRADECANE-1,4,8,11-TETRAACETIC ACID TETRAHYDROCHLORIDE
• 2-(pent-4-ynyl)isoindoline-1,3-dione
• 2-pent-4-ynylisoindole-1,3-dione
• N-(4-PENTYNYL)PHTHALIMIDE 97
• 2-(Pent-4-yn-1-yl)isoindoline-1,3-dione
• 2-(Pent-4-ynyl)isoindoline-1,3-dione

• MDL： MFCD06798110
• Inchi： InChI=1S/C13H11NO2/c1-2-3-6-9-14-12(15)10-7-4-5-8-11(10)13(14)16/h1,4-5,7-8H,3,6,9H2
• InChI Key： YNZIPXLLPFYDGM-UHFFFAOYSA-N
• SMILES： C#CCCCN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 213.07900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 87-91 °C (lit.)
• PSA: 37.38000
• LogP: 1.63390
• Solubility: Not determined

2-(Pent-4-ynyl)isoindoline-1,3-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36; R43

2-(Pent-4-ynyl)isoindoline-1,3-dione Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%